tert-butyl 3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl 3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a chemical compound with the molecular formula C11H22N2O3 .
Molecular Structure Analysis
The molecular formula of this compound is C10H20N2O3 . The average mass is 201.263 Da and the monoisotopic mass is 201.136490 Da .Physical And Chemical Properties Analysis
This compound is a colorless low melting solid or liquid . Its molecular weight is 216.28 .Scientific Research Applications
Asymmetric Synthesis and Molecular Structures
- The compound tert-butyl {1(S)-[(3R,4S,5S)-5-benzyl-4-hydroxy-2-oxo-3-pyrrolidinyl]-2-phenylethyl} -carbamate showcases an example of trisubstituted pyrrolidin-2-one with assigned absolute configurations, illustrating its role in stereochemistry studies (Weber et al., 1995).
- The synthesis and characterization of 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate from starting tert-butyl 4-oxopiperidine-1-carboxylate demonstrates its utility in developing compounds with potential applications in various fields, including supramolecular chemistry and materials science (Çolak et al., 2021).
Synthesis of Pyrrolidine Derivatives
- A practical asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines via a nitrile anion cyclization strategy has been described, providing an efficient method for synthesizing pyrrolidine derivatives with high yield and enantiomeric excess, illustrating its importance in organic synthesis and drug development (Chung et al., 2005).
Supramolecular Chemistry
- Analysis of substituted oxopyrrolidine analogues showed that even without a hydrogen bond donor and acceptor system, bulky substitutions can lead to the formation of fascinating supramolecular assemblies through various weak interactions, highlighting the compound's relevance in understanding molecular self-assembly and design (Samipillai et al., 2016).
Chemical Reactivity and Applications
- Research on tert-butylcarbonyl 1,2,3,6-tetrahydro-4-[(trifluoromethyl)sulfonyloxy]pyridine-1-carboxylate and its coupling reactions with substituted arylboronic acids to produce a series of tert-butyl-4-aryl-1,2,3,6-tetrahydropyridine-1-carboxylates demonstrates the compound's utility in synthesizing new chemical entities, which could have implications in medicinal chemistry and drug synthesis (Wustrow & Wise, 1991).
Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate involves the protection of the amine and carboxylic acid functional groups, followed by the addition of a hydroxymethyl group to the pyrrolidine ring. The tert-butyl group is then added to the amine group, and the protecting groups are removed to yield the final product.", "Starting Materials": [ "3-pyrrolidinecarboxylic acid", "tert-butylamine", "paraformaldehyde", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "dichloromethane", "triethylamine", "N,N-dimethylformamide", "N,N'-dicyclohexylcarbodiimide", "4-dimethylaminopyridine" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reaction with diethyl ether and hydrochloric acid to yield the ethyl ester", "Step 2: Protection of the amine group by reaction with tert-butylamine and N,N-dimethylformamide to yield the tert-butyl carbamate", "Step 3: Addition of the hydroxymethyl group by reaction with paraformaldehyde and sodium hydroxide to yield the hydroxymethyl pyrrolidine", "Step 4: Protection of the hydroxyl group by reaction with triethylamine and dichloromethane to yield the tert-butyl hydroxymethyl pyrrolidine", "Step 5: Removal of the carboxylic acid protection by reaction with sodium hydroxide to yield the pyrrolidine carboxylic acid", "Step 6: Addition of the tert-butyl group by reaction with tert-butylamine and N,N'-dicyclohexylcarbodiimide to yield the tert-butyl pyrrolidine carboxylic acid", "Step 7: Removal of the amine protection by reaction with hydrochloric acid to yield the final product, tert-butyl 3-amino-4-(hydroxymethyl)pyrrolidine-1-carboxylate" ] } | |
CAS RN |
1184918-34-0 |
Molecular Formula |
C10H20N2O3 |
Molecular Weight |
216.3 |
Purity |
93 |
Origin of Product |
United States |
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